Cas no 1804805-79-5 (5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804805-79-5
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4813828
• Update Time: 2025-07-02

5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H5F5INO2/c9-6(10)3-1-5(17-8(11,12)13)7(14)15-4(3)2-16/h1,6,16H,2H2
• InChI Key： MNSQTIYMSHHGQP-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804805-79-5)

5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804805-79-5, represents a sophisticated molecular structure that combines fluorinated aromatic rings with functional groups capable of undergoing diverse chemical transformations. The presence of both difluoromethyl and trifluoromethoxy substituents, along with an iodo and hydroxymethyl group, makes this molecule a versatile intermediate in the synthesis of more complex pharmacologically active agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone strategy in drug design, primarily because fluorine can modulate lipophilicity, metabolic pathways, and electronic properties of the molecule. The trifluoromethoxy group further contributes to the electronic environment of the pyridine ring, influencing its reactivity and interaction with biological targets. This combination of substituents makes 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol a valuable building block for medicinal chemists.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing biaryl structures found in many modern drugs. Additionally, the hydroxymethyl group offers opportunities for etherification or esterification, allowing for the introduction of additional functionalities that can fine-tune the pharmacokinetic properties of derivatives.

In the realm of drug discovery, 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol has been explored as a precursor for potential therapeutic agents targeting various diseases. For instance, pyridine-based scaffolds are prevalent in kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders. The unique electronic and steric properties imparted by the fluorinated groups may enhance binding to protein targets, leading to improved drug efficacy. Furthermore, computational studies have suggested that modifications at the difluoromethyl and trifluoromethoxy positions could fine-tune selectivity against off-target proteins, minimizing side effects.

One particularly intriguing application lies in the development of antiviral agents. The structural motif of this compound shares similarities with known inhibitors of viral polymerases, suggesting its potential utility in designing novel antiviral drugs. The ability to modify both the pyridine core and the attached groups allows for systematic optimization to achieve high potency against specific viral strains while maintaining safety profiles suitable for clinical use.

The role of fluorine in modulating drug metabolism has also been extensively studied. The presence of fluorine atoms can significantly alter the clearance rate of a drug from the body by affecting its interaction with metabolic enzymes such as cytochrome P450 (CYP). In some cases, fluorination can lead to increased bioavailability and prolonged half-life, which are desirable attributes for any therapeutic compound. For 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol, these properties make it an attractive candidate for further development into a lead compound or intermediate for more complex molecules designed to exhibit enhanced pharmacokinetic profiles.

Recent research has also highlighted the importance of fluorinated heterocycles in addressing neurological disorders. Pyridine derivatives are known to interact with neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease or Parkinson's disease. The specific substitution pattern present in 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol may confer unique interactions with biological targets relevant to these conditions, warranting further investigation into its potential as a therapeutic agent or tool compound.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-functionalization strategies in generating complex molecular architectures. The ability to selectively introduce diverse substituents while maintaining regioselectivity is crucial for constructing intricate scaffolds without unwanted side reactions. Advances in transition-metal catalysis have further streamlined these processes, enabling more efficient routes to functionalized pyridines like this one. Such progress is essential for accelerating drug discovery pipelines and bringing new therapies to patients more rapidly.

The economic feasibility of producing 5-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol on an industrial scale is another critical consideration. As demand for fluorinated compounds grows across pharmaceutical industries, optimizing synthetic routes to maximize yield and minimize costs becomes increasingly important. Recent innovations in continuous flow chemistry have shown promise in improving production efficiency for complex molecules like this one, potentially reducing manufacturing costs and making advanced therapies more accessible.

In conclusion,5-(Difluoromethyl)-2-iodo-3-(triflorometoxypyridine)-6-methanol (CAS No. 1804805-79-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorinated functional groups and reactive sites makes it a valuable asset in medicinal chemistry research programs aimed at addressing unmet medical needs across multiple therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound will likely remain at forefrontof drug discovery efforts.